alpha-Lactose

• CAS No.: 14641-93-1
• Product Name: alpha-Lactose
• Molecular Formula: C12H22O11
• Molecular Weight: 342.3 g/mol
• IUPAC Name: (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6S)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• Standard InChI: InChI=1S/C12H22O11/c13-1-3-5(15)6(16)9(19)12(22-3)23-10-4(2-14)21-11(20)8(18)7(10)17/h3-20H,1-2H2/t3-,4-,5+,6+,7-,8-,9-,10-,11+,12+/m1/s1
• Standard InChIKey: GUBGYTABKSRVRQ-XLOQQCSPSA-N
• Isomeric SMILES: C([C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@@H]([C@@H]([C@H]2O)O)O)CO)O)O)O)O
• SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O)O)O)CO)O)O)O)O
• Melting Point: 201-202°C
• Physical Description: Solid
• Description: Alpha-Lactose, also known as anhydrous lactose or tablettose, belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. Alpha-Lactose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Alpha-Lactose has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and breast milk. Within the cell, Alpha-lactose is primarily located in the cytoplasm, lysosome and golgi. Alpha-Lactose participates in a number of enzymatic reactions. In particular, Uridine 5'-diphosphate and Alpha-lactose can be biosynthesized from D-glucose and uridine diphosphategalactose through its interaction with the enzyme lactose synthase. In addition, Alpha-Lactose can be converted into melibiose and D-galactose through its interaction with the enzyme Alpha-galactosidase a. In humans, Alpha-lactose is involved in the lactose degradation pathway, the galactose metabolism pathway, lactose synthesis pathway, and the lactose intolerance pathway. Alpha-Lactose is also involved in a few metabolic disorders, which include glut-1 deficiency syndrome, the congenital disorder OF glycosylation CDG-iid pathway, and the galactosemia pathway. Outside of the human body, Alpha-lactose can be found in cow milk. This makes Alpha-lactose a potential biomarker for the consumption of this food product.; Alpha-lactose is the alpha-anomer of lactose.; A disaccharide of GLUCOSE and GALACTOSE in human and cow milk. It is used in pharmacy for tablets, in medicine as a nutrient, and in industry.
• Solubility: 195 mg/mL at 20 °C
• Synonyms: Anhydrous Lactose; Lactose; Lactose, Anhydrous
• PubChem Compound: 84571
• Last Modified: Nov 11 2021